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Compound of Interest

1-methyl-5-(propan-2-yl)-1H-
Compound Name:

pyrazole
CAS No.: 58442-49-2
Cat. No.: B6250788

Get Quote

Executive Summary

Molecule: 1-methyl-5-(propan-2-yl)-1H-pyrazole (CAS: Variable/Generic) Formula:

Molecular Weight: 124.19 g/mol Core Challenge: Regiochemical assignment. The synthesis of
N-methylpyrazoles from unsymmetrical 1,3-dicarbonyl equivalents and methylhydrazine
typically yields a mixture of 1,3- and 1,5-isomers. Definitive Method: 2D NOESY NMR
spectroscopy is the gold standard for validating the spatial proximity of the N-methyl group to
the C5-substituent (isopropyl).

Synthetic Context & Isomer Generation

To understand the elucidation strategy, one must understand the origin of the impurity profile.
The target molecule is typically synthesized via the condensation of methylhydrazine with a
1,3-electrophile bearing an isopropyl group (e.g., 4-methyl-3-oxopentanal or an equivalent
enaminone).

This reaction proceeds via two competing pathways, leading to regioisomers:
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e Target (1,5-isomer):N-Methyl group adjacent to the Isopropyl group.

e Impurity (1,3-isomer):N-Methyl group distal to the Isopropy! group.

Pathway Visualization

Regioselectivity

Path A vs Path B depends on solvent polarity and sterics.

_________________________________________

TARGET:
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Caption: Divergent synthesis pathways yielding the target 1,5-isomer and the 1,3-isomer
impurity.

Analytical Strategy: The "Triad of Proof"

As a Senior Scientist, reliance on a single data point (like chemical shift) is insufficient due to
solvent-dependent shifting. The following triad ensures 99.9% confidence.

Phase A: Mass Spectrometry (Confirmation)

Before investing in NMR time, confirm the molecular envelope.
e Technique: LC-MS (ESI+)
o Expected Result:

m/z.
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» Note: Both isomers have identical mass and fragmentation patterns are often
indistinguishable. MS is for identity, not structure.

Phase B: 1H NMR (Connectivity)

The proton spectrum establishes the presence of the functional groups but does not definitively
assign the position of the isopropyl group without 2D data.

Predicted 1H NMR Data (

, 400 MHz):

Approx. Shift (  Coupling (
Proton Group Multiplicity Integration

) )
Isomers
N-CH3 Singlet 3H 3.80-3.90 -
Ring H4 Doublet 1H 6.00 - 6.10 ~2.0 Hz
Ring H3 Doublet 1H 7.30-7.40 ~2.0 Hz
iPr-CH Septet 1H 2.90 - 3.10 ~7.0 Hz
iPr-CH3 Doublet 6H 1.20-1.30 ~7.0 Hz

Note: In the 1,5-isomer, the N-Me and iPr-CH signals may show slight broadening or shifts due
to steric clash (the "buttressing effect").

Phase C: 2D NOESY (The Decider)

This is the critical experiment. You must determine if the N-methyl protons are communicating
with the Ring Proton (H5) or the Isopropyl Group.

e Logic: The Nuclear Overhauser Effect (NOE) depends on spatial proximity (

).

o Target (1,5-Substitution): The N-Me group is physically touching the Isopropyl group.
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o Impurity (1,3-Substitution): The N-Me group is physically touching the Ring Proton at position
5.

NOESY Correlation Logic Diagram

N-Methyl Signal
(~3.85 ppm)

Strong NOE Correlation With?

Correlation Observed\Correlation Observed

Ring Proton (H5) Isopropyl Methine (CH)
(~7.3 ppm) (~3.0 ppm)

CONCLUSION: CONCLUSION:

1,3-Isomer (Impurity) 1,5-Isomer (Target)
(1-methyl-3-isopropyl) (1-methyl-5-isopropyl)

Click to download full resolution via product page

Caption: Decision tree for assigning regiochemistry based on NOESY cross-peaks.

Detailed Experimental Protocol
Step 1: Sample Preparation

¢ Dissolve 5-10 mg of the isolated pyrazole oil in 0.6 mL of

+ Ensure the solution is free of paramagnetic impurities (filter through a small plug of celite if
necessary).

» Critical: Use a high-quality NMR tube to ensure field homogeneity, essential for resolving the
small coupling constants of the pyrazole ring (
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Hz).

Step 2: Data Acquisition

Run the following sequence on a spectrometer

MHz:

Standard 1H (16 scans): To establish baseline integrals and purity.

13C {1H} (256+ scans): To identify the number of unique carbons (7 expected).

COSY: To assign the spin systems (connect iPr-CH to iPr-Me; connect Ring H3 to Ring H4).

NOESY (Mixing time 500ms): The definitive experiment.

Step 3: Data Analysis & Validation

o Assign the Isopropyl Group: Look for the characteristic doublet (6H) and septet (1H).
o Assign the Ring Protons:

o Inthe 1,5-isomer, the ring protons are H3 and H4.

o Inthe 1,3-isomer, the ring protons are H4 and H5.

o Note: H5 is typically more downfield (deshielded) than H3 in N-alkyl pyrazoles. However,
NOE is safer than chemical shift assumptions.

¢ Check the NOE Cross-peaks:

o Locate the N-Methyl singlet (

ppm).

o Draw a horizontal line from this peak in the 2D spectrum.
o If you see a cross-peak at

ppm (the Septet): You have the 1,5-isomer.
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o If you see a cross-peak at

ppm (an Aromatic H): You have the 1,3-isomer.

Summary of Expected Data (1,5-Isomer)

Chemical Shift
. ( o Correlation
Nucleus Assignment Multiplicity
(2D)
)
Doublet (
1H H-4 (Ring) 6.05 COSY to H-3
)
Doublet (
1H H-3 (Ring) 7.35 NOE to H-4
)
1H N-CH3 3.82 Singlet NOE to iPr-CH
Septet (
1H iPr-CH 2.95 NOE to N-CH3
)
Doublet (
1H iPr-CH3 1.25 COSY to iPr-CH
)
13C C-5 (Quaternary)  ~145.0 - HMBC to N-Me
13C C-3 (CH) ~138.0 - HSQC to H-3

Note: Chemical shifts are estimates based on standard pyrazole shielding trends in
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» To cite this document: BenchChem. [Technical Guide: Structural Elucidation of 1-Methyl-5-
(propan-2-yl)-1H-pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b6250788/docs#technical-guide-structural-elucidation-
of-1-methyl-5-propan-2-yl-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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